Cas no 120136-28-9 (4-Ethynyl-2-fluoro-1-methoxybenzene)

• Product Name: 4-Ethynyl-2-fluoro-1-methoxybenzene
• CAS No: 120136-28-9
• MF: C₉H₇FO
• MW: 150.149686098099
• MDL: MFCD08703468
• CID: 105113
• PubChem ID: 6431982
• Update Time: 2025-05-26

4-Ethynyl-2-fluoro-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,4-ethynyl-2-fluoro-1-methoxy-
• 3-FLUORO-4-METHOXYPHENYLACETYLENE
• 4-ethynyl-2-fluoro-1-methoxybenzene
• 4-ETHYNYL-2-FLUORO-1-METHOXY-BENZENE
• 3-F-4-CH3O-C6H3-CCH
• Benzene,4-ethynyl-2-fluoro-1-methoxy
• Benzene, 4-ethynyl-2-fluoro-1-methoxy- (9CI)
• A1-13626
• SCHEMBL2437123
• Z1080385564
• CS-0442357
• EN300-195338
• AKOS010651474
• 120136-28-9
• PCQZNIONNPEWAZ-UHFFFAOYSA-N
• Benzene, 4-ethynyl-2-fluoro-1-methoxy-
• MFCD08703468
• DTXSID30424053
• DB-263056
• G73682
• 4-Ethynyl-2-fluoro-1-methoxybenzene

• MDL： MFCD08703468
• Inchi： 1S/C9H7FO/c1-3-7-4-5-9(11-2)8(10)6-7/h1,4-6H,2H3
• InChI Key： PCQZNIONNPEWAZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C#C)C=CC=1OC

Computed Properties

• Exact Mass: 150.04800
• Monoisotopic Mass: 150.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.11
• Boiling Point: 205.5°C at 760 mmHg
• Flash Point: 73.9°C
• Refractive Index: 1.509
• PSA: 9.23000
• LogP: 1.81560

Additional information on 4-Ethynyl-2-fluoro-1-methoxybenzene

4-Ethynyl-2-fluoro-1-methoxybenzene (CAS No. 120136-28-9)

4-Ethynyl-2-fluoro-1-methoxybenzene is a versatile aromatic compound with the CAS registry number 120136-28-9. This compound, also known as 4-fluoro-2-methoxyphenylacetylene, is a derivative of phenylacetylene with substituents at the 2, 4, and 6 positions of the benzene ring. The presence of a fluorine atom at the 2-position, a methoxy group at the 1-position, and an ethynyl group at the 4-position makes this compound unique and highly functionalizable. Its structure allows for a wide range of applications in organic synthesis, materials science, and pharmaceutical research.

The synthesis of 4-Ethynyl-2-fluoro-1-methoxybenzene typically involves multi-step reactions, often starting from fluorobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing complex aromatic systems like this one. The ethynyl group, being highly reactive, can undergo various transformations such as hydrofunctionalization, cycloaddition, and polymerization, making this compound a valuable building block in organic chemistry.

One of the most promising applications of 4-Ethynyl-2-fluoro-1-methoxybenzene lies in its use as a precursor for advanced materials. The ethynyl group's ability to polymerize under specific conditions has led to its incorporation into polyacetylenes, which exhibit unique electronic and optical properties. Recent studies have demonstrated that polymers derived from this compound can be tailored for applications in organic light-emitting diodes (OLEDs) and flexible electronics. The fluorine and methoxy substituents further enhance the material's stability and solubility, making it suitable for high-performance devices.

In the field of drug discovery, 4-Ethynyl-2-fluoro-1-methoxybenzene has shown potential as a lead compound for designing bioactive molecules. The fluorine atom contributes to lipophilicity and metabolic stability, while the methoxy group can act as a hydrogen bond donor or acceptor, enhancing bioavailability. Researchers have explored its derivatives as inhibitors of various enzymes, including kinases and proteases, with some showing promising activity in preclinical models.

The chemical properties of 4-Ethynyl-2-fluoro-1-methoxybenzene are heavily influenced by its substituents. The fluorine atom introduces electron-withdrawing effects, activating certain positions on the benzene ring for electrophilic substitution. Conversely, the methoxy group is electron-donating through resonance, which can deactivate certain positions but also provides sites for nucleophilic attack under specific conditions. This interplay between substituent effects makes this compound highly versatile in both synthetic and applied chemistry.

Recent research has also focused on the use of 4-Ethynyl-2-fluoro-1-methoxybenzene in click chemistry reactions. The ethynyl group's reactivity with azides or alkynes under copper catalysis enables rapid assembly of complex molecules with high efficiency. This approach has been particularly useful in constructing libraries of compounds for high-throughput screening in drug discovery.

In terms of environmental considerations, 4-Ethynyl-2-fluoro-1-methoxybenzene is not classified as a hazardous substance under standard regulations. However, its handling requires adherence to general safety protocols due to its potential volatility and flammability. Proper storage and disposal practices are essential to minimize any environmental impact.

Looking ahead, the demand for compounds like 4-Ethynyl-2-fluoro-1-methoxybenzene is expected to grow as industries continue to seek innovative solutions in materials science and pharmaceuticals. Its unique combination of functional groups positions it as a key player in advancing next-generation technologies.